N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C13H9ClN4O2S/c1-20-9-3-2-7(14)11-10(9)17-13(21-11)18-12(19)8-6-15-4-5-16-8/h2-6H,1H3,(H,17,18,19)
• InChI Key: JUXMIAAGOPIZTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C13H9ClN4O2S
• Molecular Weight: 320.75 g/mol

Description

“N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)pyrazine-2-carboxamide” is a research compound. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed based on IR, 1H, 13C NMR and mass spectral data. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The inclusion of the thiazole ring in synthesized structures is considered responsible for the compact protective coating formed as a result of mixed interactions during their adsorption over metal surfaces following Langmuir adsorption curves.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed based on their C, H, and N analysis. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Anti-Inflammatory Properties

Inflammation plays a crucial role in various diseases, and compounds with anti-inflammatory activity are of great interest. Researchers have synthesized derivatives of N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino)]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides. . Notably:

Anticancer Activity

While specific studies on this compound are limited, related thiazole derivatives have shown promise in anticancer research. .

Antibacterial Properties

Although direct evidence for N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)pyrazine-2-carboxamide is scarce, thiazole compounds have demonstrated antibacterial activity. .

Peptide Complexation

Thiazole derivatives have been studied for their ability to form complexes with peptides and drugs. .

Anti-Inflammatory and Analgesic Effects

The presence of a thiazolidinone ring in related compounds has been associated with greater anti-inflammatory and analgesic activity. .

Mechanism of Action

Target of Action

The compound, also known as N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)pyrazine-2-carboxamide, is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They act against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with its target, DprE1, inhibiting its function . This interaction disrupts the synthesis of the cell wall of M. tuberculosis, leading to the bacterium’s death . In addition, benzothiazole derivatives have shown anti-inflammatory properties, inhibiting COX-1 and COX-2 enzymes .

Biochemical Pathways

The inhibition of DprE1 disrupts the arabinogalactan biosynthesis pathway, a critical component of the mycobacterial cell wall . The anti-inflammatory properties are due to the inhibition of the cyclooxygenase pathway, reducing the production of prostaglandins .

Pharmacokinetics

Benzothiazole derivatives are generally well-absorbed and exhibit good bioavailability

Result of Action

The result of the compound’s action is the death of M. tuberculosis due to the disruption of its cell wall biosynthesis . Additionally, it can reduce inflammation by inhibiting the production of prostaglandins .

Future Directions

Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs. The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis. Therefore, there is potential for future research and development in this area.